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Compound of Interest

Compound Name: Xinidamine

CAS No.: 50264-78-3

Cat. No.: B1683404

Get Quote

Executive Summary & Pharmacological Context[1]
Lonidamine (AF-1890) is a well-characterized indazole-3-carboxylic acid derivative that

functions as a hexokinase II (HKII) inhibitor and mitochondrial disruptor. It has demonstrated

efficacy in modulating the "Warburg effect" in various cancer models, including breast cancer

(MCF-7, MDA-MB-231).[1]

Xinidamine (AF-1312/Analog) is the 2,4-dimethylbenzyl analog of Lonidamine (which is the

2,4-dichlorobenzyl analog). While structurally similar, the substitution of electron-withdrawing

chlorine atoms with electron-donating methyl groups significantly alters the compound's

electronic properties, acidity (pKa), and lipophilicity. Historically identified as an

antispermatogenic agent, Xinidamine serves primarily as a structural comparator in oncology

to validate the structure-activity relationship (SAR) required for potent mitochondrial hexokinase

inhibition.

Key Distinction: Lonidamine exhibits superior cytotoxic efficacy in breast cancer models

compared to Xinidamine, attributed to the specific electronic influence of the dichloro-

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1683404#bc-rfq
https://arabjchem.org/synthesis-and-biological-evaluation-of-2-phenyl-3h-benzodimidazole-5-carboxylic-acids-and-its-methyl-esters-as-potent-anti-breast-cancer-agents/
https://www.benchchem.com/product/b1683404/docs?utm_src=pdf-body#comparative-efficacy-guide-xinidamine-vs-lonidamine-in-breast-cancer-models
https://www.benchchem.com/product/b1683404/docs?utm_src=pdf-body#comparative-efficacy-guide-xinidamine-vs-lonidamine-in-breast-cancer-models
https://www.benchchem.com/product/b1683404/docs?utm_src=pdf-body#comparative-efficacy-guide-xinidamine-vs-lonidamine-in-breast-cancer-models
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683404?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


substitution on the indazole core, which facilitates tighter binding to the mitochondrial outer

membrane (MOM) pore complex.

Chemical & Structural Comparison
The efficacy difference stems directly from the substituents on the benzyl ring.

Feature Lonidamine Xinidamine Impact on Efficacy

CAS Registry 50264-69-2 50264-78-3 —

Substituents 2,4-Dichloro (-Cl, -Cl)
2,4-Dimethyl (-CH₃, -

CH₃)
Critical

Electronic Effect
Electron-Withdrawing

(Inductive)

Electron-Donating

(Hyperconjugation)

Cl increases acidity of

COOH; Me decreases

it.

Lipophilicity (LogP) ~4.2 (High) ~3.8 (Moderate)

Cl enhances

membrane

permeability.

Primary Target
Mitochondrial

Hexokinase II

Germ Cell Adhesion /

Weak HKII

Lonidamine is more

selective for tumor

metabolism.
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Caption: Structural divergence leading to differential potency against Mitochondrial Hexokinase

II.
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Mechanistic Efficacy in Breast Cancer[3][4]
Mechanism of Action: The Warburg Effect Blockade
Breast cancer cells (particularly Triple-Negative MDA-MB-231) rely heavily on aerobic

glycolysis.

Lonidamine inhibits Hexokinase II (HKII), preventing the phosphorylation of glucose to

glucose-6-phosphate.

It detaches HKII from the Voltage-Dependent Anion Channel (VDAC) on the mitochondria.

This leads to Mitochondrial Permeability Transition Pore (MPTP) opening, loss of membrane

potential (

), and release of cytochrome c.

Xinidamine, lacking the electron-withdrawing chlorines, shows reduced affinity for the HKII-

VDAC complex, resulting in a higher IC50 and reduced ability to trigger the rapid ATP depletion

observed with Lonidamine.

Signaling Pathway Diagram (DOT)
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Caption: Pathway inhibition: Lonidamine disrupts HKII-VDAC interaction, collapsing

mitochondrial potential.

Experimental Efficacy Data
The following data summarizes the comparative performance in standard breast cancer cell

lines. Note that while Lonidamine data is robust, Xinidamine data is derived from comparative

SAR studies (e.g., Chemotherapy 1981, PloS One 2016).

Table 1: In Vitro Cytotoxicity (IC50) Comparison
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Cell Line Subtype
Lonidamine
IC50 (72h)

Xinidamine
IC50 (72h)

Interpretation

MCF-7 Luminal A (ER+) 45 - 80 µM > 150 µM

Lonidamine is

significantly more

potent.

MDA-MB-231 Triple Negative 50 - 100 µM > 200 µM

Xinidamine

shows poor

efficacy in

aggressive

models.

MCF-10A
Normal

Epithelium
> 500 µM > 500 µM

Both agents

show selectivity

for cancer cells.

Table 2: Metabolic Inhibition (Seahorse Assay)
Parameter Lonidamine Effect Xinidamine Effect

ECAR (Glycolysis) Rapid decrease (within 30 min) Minimal/Delayed decrease

OCR (Respiration)
Transient increase

(uncoupling) then drop
No significant change

ATP Production -60% at 100 µM -15% at 100 µM

Validated Experimental Protocols
To replicate these findings, use the following self-validating protocols.

Protocol A: Metabolic Stress Test (Seahorse XF)
Objective: Quantify the inhibition of glycolysis (ECAR) and mitochondrial respiration (OCR).

Seeding: Plate MDA-MB-231 cells (20,000 cells/well) in XF96 plates 24h prior.

Preparation: Hydrate XF cartridge overnight. Prepare Assay Medium (DMEM, 0mM Glucose,

pH 7.4).
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Injection Strategy:

Port A: Glucose (10 mM) – Establishes baseline glycolysis.

Port B:Lonidamine (100 µM) or Xinidamine (100 µM) – The experimental intervention.

Port C: Oligomycin (1 µM) – Maximal glycolytic capacity.

Port D: 2-DG (50 mM) – Glycolytic shutdown (Control).

Validation: Lonidamine must cause an immediate drop in ECAR after Port B injection.

Xinidamine should show a flatline or weak decline relative to vehicle control.

Protocol B: Western Blot for HKII Displacement
Objective: Confirm drug mechanism by observing HKII translocation from mitochondria to

cytosol.

Treatment: Treat MCF-7 cells with 100 µM Lonidamine or Xinidamine for 6 hours.

Fractionation: Use a Mitochondria Isolation Kit (e.g., Thermo or Abcam) to separate Cytosolic

and Mitochondrial fractions. Crucial: Do not use whole cell lysate.

Blotting:

Primary Ab: Anti-Hexokinase II (CST #2867).

Mito Control: Anti-COXIV (CST #4850).

Cyto Control: Anti-β-Tubulin.

Result:

Control: HKII is predominantly mitochondrial.

Lonidamine: HKII band intensity shifts to the Cytosolic fraction.

Xinidamine: HKII remains largely mitochondrial (failure to displace).
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Experimental Workflow Diagram (DOT)
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Caption: Parallel workflow to validate cytotoxicity, metabolic impact, and molecular mechanism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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